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Compound of Interest

Compound Name: Elsovaptan

Cat. No.: B15602648

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and procedural clarity is paramount. This document provides essential, immediate safety and
logistical information for the handling of Elsovaptan, a potent and selective vasopressin Vl1a
receptor antagonist. The following guidelines, data, and protocols are designed to be a
preferred resource, fostering a culture of safety and precision in the laboratory.

Immediate Safety and Hazard Overview

Elsovaptan is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects. All personnel must be thoroughly familiar with the hazards and safety
procedures outlined in this guide and the corresponding Safety Data Sheet (SDS) before
handling the compound.

Hazard Identification and Precautionary Measures

© 2025 BenchChem. All rights reserved. 1/14 Tech Support


https://www.benchchem.com/product/b15602648?utm_src=pdf-interest
https://www.benchchem.com/product/b15602648?utm_src=pdf-body
https://www.benchchem.com/product/b15602648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

GHS
Pictogram

Hazard Class

Signal Word

Hazard
Statement

Precautionary
Statements

Acute Oral b
N lwaalt text
Toxicity

Warning

H302: Harmful if

swallowed.

P264: Wash skin
thoroughly after
handling. P270:
Do not eat, drink
or smoke when
using this
product.
P301+P312: IF
SWALLOWED:
Call a POISON
CENTER/doctor
if you feel unwell.
P330: Rinse

mouth.

Hazardous to the
Aquatic
Environment, rialt text
Long-Term

Hazard

Warning

H410: Very toxic
to aquatic life
with long lasting

effects.

P273: Avoid
release to the
environment.
P391: Collect
spillage.

Physicochemical and Toxicity Data

A comprehensive understanding of Elsovaptan's properties is critical for safe handling and
experimental design. The following tables summarize key quantitative data.

Physicochemical Properties
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Property Value Source
Molecular Formula C19H20CINsO2 --INVALID-LINK--
Molecular Weight 385.85 g/mol --INVALID-LINK--
Appearance Solid --INVALID-LINK--
Melting Point Not available N/A

To be determined in various
Solubility solvents. Generally soluble in --INVALID-LINK--
DMSO and ethanol.

Toxici

Endpoint Value Species Route Source

LDso (Median
Lethal Dose)

Not available Not available Oral N/A

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety.

Recommended PPE for Handling Elsovaptan
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Specifications and

Body Part Required PPE .
Rationale
Safety glasses with side )
_ _ Protects against splashes and
Eyes/Face shields or chemical safety ) )
airborne particles.
goggles.
Prevents skin contact. Gloves
Hand Chemical-resistant gloves should be inspected before
ands
(e.g., nitrile). use and changed frequently,
especially if contaminated.
Protects skin and personal
Body Laboratory coat.

clothing from contamination.

Respiratory

Use in a well-ventilated area. A
respirator may be required for
operations with a high potential

for aerosol generation.

Consult your institution's
Environmental Health and
Safety (EHS) department for a
full respiratory protection

program if needed.

The following diagram outlines the logical workflow for selecting and using appropriate PPE

when handling Elsovaptan.
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PPE Selection and Use Workflow

Operational Plans
Handling and Storage

o Handling: Handle Elsovaptan in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure. Avoid generating dust.
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o Storage: Store in a tightly sealed container in a cool, dry, and dark place. Recommended
short-term storage is at 0-4°C and long-term storage at -20°C.[1]

Spill Response

In the event of a spill, follow these procedures immediately:

Evacuate and Secure: Evacuate the immediate area and restrict access.

 Inform Personnel: Notify others in the vicinity and your laboratory supervisor.

o Don PPE: Wear appropriate PPE, including respiratory protection if the spill is large or
generates dust.

o Containment: For solid spills, carefully sweep or scoop the material into a designated waste
container, avoiding dust generation. For liquid spills, cover with an inert absorbent material
(e.g., vermiculite, sand) and then collect into a suitable container.

o Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and
collect all cleaning materials for disposal as hazardous waste.

e Ventilation: Ensure the area is well-ventilated after cleanup.

The following flowchart illustrates the spill response procedure.
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Elsovaptan Spill Response Plan
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Disposal Plan

Proper disposal of Elsovaptan and contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Management Protocol

e Segregation: All waste contaminated with Elsovaptan, including unused product, empty
containers, and disposable PPE, must be segregated from other laboratory waste streams.

» Containerization: Collect all ElIsovaptan waste in a dedicated, clearly labeled, and sealed
hazardous waste container.

e Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name "Elsovaptan"” and the associated hazards (e.g., "Toxic," "Harmful if
Swallowed").

» Disposal: Dispose of the hazardous waste through your institution's EHS department in
accordance with all local, state, and federal regulations. Do not dispose of Elsovaptan down
the drain or in the regular trash.

The disposal decision-making process is outlined below.
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Elsovaptan Waste Disposal Workflow

Experimental Protocols

While a specific, detailed experimental protocol for Elsovaptan is not publicly available, the
following general protocol for a Vasopressin V1a Receptor Binding Assay can be adapted.
Researchers must optimize and validate this protocol for their specific experimental conditions.
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General Vasopressin V1a Receptor Competition Binding
Assay

Objective: To determine the binding affinity of Elsovaptan for the vasopressin V1a receptor.
Materials:

o HEK-293 cells expressing human recombinant vasopressin Vl1a receptors.[2]

» Radioligand (e.g., [3H]-Arginine Vasopressin).

o Elsovaptan (test compound).

» Assay Buffer (e.g., 50 mM Tris-HCI, pH 7.4, with appropriate additives).

» Wash Buffer.

 Scintillation fluid.

e 96-well plates.

« Filtration apparatus.

Scintillation counter.

Methodology:

 Membrane Preparation: Prepare cell membranes from HEK-293 cells expressing the Vl1a
receptor.

o Assay Setup: In a 96-well plate, add in the following order:
o Assay Buffer.
o Afixed concentration of radioligand.

o Varying concentrations of Elsovaptan (or buffer for total binding, and a saturating
concentration of a known V1a antagonist for non-specific binding).
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o Cell membrane preparation.

 Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to
reach equilibrium (e.g., 120 minutes).[2]

« Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate bound
from free radioligand.

o Washing: Wash the filters with ice-cold Wash Buffer to remove any non-specifically bound
radioligand.

 Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure
the radioactivity using a scintillation counter.

o Data Analysis: Determine the concentration of Elsovaptan that inhibits 50% of the specific
binding of the radioligand (ICso). Calculate the inhibitory constant (Ki) using the Cheng-
Prusoff equation.

The following diagram outlines the workflow for this binding assay.
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V1a Receptor Competition Binding Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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